Cyclopentanecarboxylic acid, 2-(4-fluorophenyl)-4-oxo-, trans-

• IUPAC Name: (1R,2R)-2-(4-fluorophenyl)-4-oxocyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H11FO3/c13-8-3-1-7(2-4-8)10-5-9(14)6-11(10)12(15)16/h1-4,10-11H,5-6H2,(H,15,16)/t10-,11+/m0/s1
• InChI Key: GBHRFYWHAGRHBU-WDEREUQCSA-N
• Canonical SMILES: C1C(C(CC1=O)C(=O)O)C2=CC=C(C=C2)F
• Isomeric SMILES: C1[C@H]([C@@H](CC1=O)C(=O)O)C2=CC=C(C=C2)F
• Molecular Formula: C12H11FO3
• Molecular Weight: 222.21 g/mol

Description

Cyclopentanecarboxylic acid, 2-(4-fluorophenyl)-4-oxo-, trans- (hereafter referred to as CFP-4-oxo-T) is a synthetic compound with a variety of potential applications in scientific research. It is a member of the group of compounds known as cyclopentanecarboxylic acids, which are characterized by the presence of a five-membered carbon ring. CFP-4-oxo-T has been studied for its potential use in a range of laboratory experiments, including those involving biochemical and physiological processes.

Scientific Research Applications

Synthetic Intermediate in Organic Chemistry

Cyclopentanecarboxylic acid derivatives, including the 2-(4-fluorophenyl)-4-oxo-, trans- configuration, serve as critical synthetic intermediates in organic chemistry. For instance, a practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for manufacturing non-steroidal anti-inflammatory and analgesic materials such as flurbiprofen, was developed via a diazotization and coupling process. This synthesis illustrates the utility of cyclopentanecarboxylic acid derivatives in facilitating the production of important pharmaceutical compounds (Qiu et al., 2009).

Biological Activity and Drug Development

Certain cyclopentanecarboxylic acid derivatives have been explored for their biological activities, potentially serving as leads in drug development. For example, 4′-Geranyloxyferulic acid, a derivative with structural similarities, has shown valuable potential as an anti-inflammatory and anti-tumor agent. Its effectiveness as a dietary feeding colon cancer chemopreventive agent in vivo highlights the therapeutic potential of cyclopentanecarboxylic acid derivatives in oncology and inflammation control (Epifano et al., 2015).

Analytical and Sensor Applications

The analytical utility of cyclopentanecarboxylic acid derivatives extends into the development of fluorescent chemosensors. These compounds form the basis for creating sensitive and selective sensors for detecting various analytes, including metal ions and organic molecules. The high selectivity and sensitivity of these chemosensors underscore the versatility of cyclopentanecarboxylic acid derivatives in analytical chemistry and diagnostics (Roy, 2021).

Environmental Science and Toxicology

The environmental fate and degradation of cyclopentanecarboxylic acid derivatives, akin to other complex organic compounds, are of significant interest in environmental science and toxicology. Understanding the biodegradability and environmental impacts of these compounds is crucial for assessing their safety and ecological footprint. Research into microbial degradation pathways offers insights into mitigating the environmental persistence of such chemicals (Liu & Mejia Avendaño, 2013).